6-Octenoic acid, 7-methyl-3-oxo-, ethyl ester

• CAS No.: 5248-18-0
• Molecular Formula: C11H18O3
• Molecular Weight: 198.26 g/mol
• IUPAC Name: ethyl 7-methyl-3-oxooct-6-enoate
• InChI: InChI=1S/C11H18O3/c1-4-14-11(13)8-10(12)7-5-6-9(2)3/h6H,4-5,7-8H2,1-3H3
• InChI Key: YDLJTGXFDPPQJR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)CCC=C(C)C

Description

6-Octenoic acid, 7-methyl-3-oxo-, ethyl ester is a useful research compound. Its molecular formula is C11H18O3 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1.4 g of ferric nitrate in 1200 ml of liquid ammonia was formed at -60° C. and was then stirred for 5 minutes after which 2 g of sodium were added thereto at -60° C. The mixture was stirred for 10 minutes and 104 g of sodium were added at -55°±5° C. over 21/2 hours. The mixture was stirred at -55° C. for one hour. 300 g of ethyl acetylacetate were added thereto over 30 minutes at less than -30° C. 1000 ml of ether at -20° C. were added to the mixture which was then stirred for 5 minutes. 289 g of 1-chloro-3-methyl-2-butene were added over 30 minutes at less than -25° C. and the mixture stood at room temperature for 17 hours. 1000 ml of ether were progressively added at less than +15° C. followed by a solution of 250 ml of acetic acid in 1000 ml of water. The decanted aqueous phase was extracted with ether and the combined organic phases were washed with 2 N hydrochloric acid, then with water, dried over sodium sulfate and evaporated to dryness under reduced pressure. The residue was rectified under reduced pressure to obtain 175.5 g of ethyl 7-methyl-3-oxo-6-octenoate with a boiling point of 98° to 107° C. at 3 mm Hg.

Synthesis routes and methods II

Procedure details